2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide

• IUPAC Name: 2-[4-[(4-methylidenecyclohexyl)sulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C15H20N2O4S/c1-11-2-4-12(5-3-11)17-22(19,20)14-8-6-13(7-9-14)21-10-15(16)18/h6-9,12,17H,1-5,10H2,(H2,16,18)
• InChI Key: NSHUZECFLBRMSX-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)N
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol
• CAS No.: 2097896-22-3

Description

“2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide” is a chemical compound with the molecular formula C15H20N2O4S. It is offered by Benchchem for CAS No. 2097896-22-3.

Scientific Research Applications

Antimicrobial Evaluation

• Synthesis and Antimicrobial Activity : A study focused on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, aiming to utilize them as antimicrobial agents. This research demonstrates the potential of sulfamoyl-containing compounds, similar in structure to "2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide", for antimicrobial applications. The synthesized compounds showed promising results against both bacterial and fungal strains, highlighting their potential as new antimicrobial agents (Darwish et al., 2014).

Material Science and Chemical Synthesis

• Sulfide and Sulfoxide Based Polymers : Research into sulfide and sulfoxide-based poly(ether-amide)s, which could be analogous to exploring derivatives of "this compound" in material science. These polymers exhibit good thermal stability and solubility in polar solvents, indicating their potential application in the development of new materials with specific thermal and solubility properties (Shockravi et al., 2006).

Drug Design and Discovery

• Novel Anti-inflammatory and Antidyslipidemic Agents : A study on the synthesis of ethyl 2-[4-(acetylamino)phenoxy]-2-methylpropanoate, a compound with a structural framework that shares similarities with "this compound". This research outlines the potential of such compounds in the design and discovery of new medications with anti-inflammatory and antidyslipidemic properties. The detailed structural and biological activity analysis suggests a promising pathway for the development of new therapeutic agents (Navarrete-Vázquez et al., 2011).

Green Chemistry

• Green Synthesis of Analgesic and Antipyretic Agents : The environmentally friendly synthesis of potential analgesic and antipyretic compounds, showcasing a method that could be applicable for derivatives of "this compound". This research emphasizes the importance of green chemistry in the development of new pharmaceuticals, highlighting the potential environmental and health benefits of such approaches (Reddy et al., 2014).